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Compound of Interest

Compound Name: Cyclohexylamine

Cat. No.: B046788

This guide provides a comprehensive overview of the core physical and chemical properties of
cyclohexylamine, tailored for researchers, scientists, and professionals in drug development.
The information presented herein is intended to support laboratory applications, synthetic
strategy, and safety considerations.

Molecular Structure and Core Physicochemical
Parameters

Cyclohexylamine, with the chemical formula CsH13N, is a primary aliphatic amine.[1] Its
structure consists of a cyclohexane ring bonded to an amino group.[2] This configuration
imparts a unique combination of properties, distinct from its aromatic analog, aniline.

Diagram 1: Molecular Structure of Cyclohexylamine
Caption: 2D representation of the cyclohexylamine molecule.

The fundamental physicochemical properties of cyclohexylamine are summarized in the table
below, providing a critical baseline for its handling, application, and analysis.

Table 1: Core Physicochemical Properties of Cyclohexylamine
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Property Value Source(s)
Molecular Weight 99.17 g/mol [3]
Appearance (-Jleér, colorless to yellowish B4
liquid

Odor Strong, fishy, amine odor [4]
Melting Point -17.7 °C (0.1 °F; 255.5 K) [4]
Boiling Point 134.5 °C (274.1 °F; 407.6 K) [4]
Density 0.8647 g/cm3 [4]
Flash Point 27 °C (80.6 °F) (closed cup) [5]
Autoignition Temperature 293 °C (559.4 °F) [5]
pKa of Conjugate Acid 10.64 - 10.66 6171
Solubility in Water Miscible [4]

logP (Octanol-Water Partition
o 1.49 [3]
Coefficient)

Spectroscopic Profile: A Tool for Identification and
Characterization

Spectroscopic analysis is fundamental to the confirmation of cyclohexylamine's identity and
purity.

Infrared (IR) Spectroscopy

Primary amines like cyclohexylamine exhibit characteristic N-H stretching absorptions in the
3300 to 3500 cm~1 region of the IR spectrum.[8][9] Typically, two bands are observed,
corresponding to symmetric and asymmetric stretching modes.[8][9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

In *H NMR, the hydrogens on the carbon adjacent to the nitrogen atom are deshielded and
appear at a downfield chemical shift compared to other alkane hydrogens.[8][9] The N-H
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protons often present as a broad signal, and their chemical shift can be concentration-
dependent.[8][10] In 3C NMR, the carbon atom bonded to the amino group is deshielded and
absorbs at a downfield position relative to the other ring carbons.[8][10]

Mass Spectrometry

The mass spectrum of cyclohexylamine shows a molecular ion peak at an m/z of 99.[6]
Common fragmentation patterns include the loss of an amino group.[6]

Chemical Properties and Reactivity

As a primary aliphatic amine, cyclohexylamine exhibits characteristic reactivity, making it a
versatile intermediate in organic synthesis.

Basicity

With a pKa of its conjugate acid around 10.6, cyclohexylamine is a weak base, but it is
significantly more basic than its aromatic counterpart, aniline.[4] This basicity is a key factor in
its use as a corrosion inhibitor and in the synthesis of various salts. It readily reacts with acids
in exothermic reactions to form salts.[11]

Nucleophilicity

The lone pair of electrons on the nitrogen atom makes cyclohexylamine a good nucleophile. It
readily participates in a variety of reactions, including:

e Acylation: Reacts with acid chlorides and anhydrides to form amides.[1]
o Alkylation: Undergoes alkylation with alkyl halides.[1]
o Condensation Reactions: Reacts with aldehydes and ketones to form imines.

Diagram 2: Representative Reactions of Cyclohexylamine
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Caption: Common reaction pathways for cyclohexylamine.

Synthesis and Manufacturing

Industrially, cyclohexylamine is primarily produced through two main routes:

o Catalytic Hydrogenation of Aniline: This is a widely used method where aniline is
hydrogenated at elevated temperatures and pressures using catalysts such as nickel or
cobalt.[12]

o Alkylation of Ammonia with Cyclohexanol: In this process, cyclohexanol is reacted with
ammonia.[4][12]

Other synthesis methods include the catalytic ammonolysis of cyclohexanone and the
reduction of nitrocyclohexane.

Applications in Research and Drug Development

The unique properties of cyclohexylamine make it a valuable building block in various
applications, particularly in the pharmaceutical and chemical industries.

e Pharmaceutical Synthesis: It serves as a precursor for a range of pharmaceuticals, including
mucolytics, analgesics, and bronchodilators.[4] It is also a key intermediate in the synthesis
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of some sulfonamide hypoglycemics.[4]

o Corrosion Inhibition: Cyclohexylamine is an effective corrosion inhibitor, particularly in boiler
water treatment systems.[6]

e Rubber Chemicals: It is a precursor to sulfenamide-based reagents used as accelerators in
the vulcanization of rubber.[4]

« Artificial Sweeteners: Some sweeteners, notably cyclamate, are derived from
cyclohexylamine.

Safety and Handling

Cyclohexylamine is a corrosive and flammable liquid that requires careful handling.[5][13]

Table 2: Safety and Hazard Information for Cyclohexylamine

Hazard Description Source(s)
Flammability Flammable liquid and vapor. [5][13]
o Causes severe skin burns and
Corrosivity [5][13]
eye damage.

o Harmful if swallowed and toxic
Toxicity i ) ] [5]
in contact with skin.

] o Suspected of damaging fertility
Reproductive Toxicity ] [51[14]
or the unborn child.

) Vapors can irritate the
Inhalation Hazard ) [3]
respiratory system.

Experimental Protocol: Neutralization Assay for Basicity Determination

This protocol outlines a standard acid-base titration to determine the concentration of a
cyclohexylamine solution.

Materials:
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Cyclohexylamine solution of unknown concentration

Standardized hydrochloric acid (HCI) solution (e.g., 0.1 M)

pH meter or a suitable indicator (e.g., methyl orange)

Buret, beaker, magnetic stirrer, and stir bar

Procedure:

o Pipette a known volume of the cyclohexylamine solution into a beaker.

e Add a few drops of the chosen indicator or insert the probe of a calibrated pH meter.

o Fill the buret with the standardized HCI solution and record the initial volume.

o Slowly titrate the cyclohexylamine solution with the HCI, stirring continuously.

» Record the volume of HCI added at the endpoint, indicated by a color change of the indicator
or the equivalence point on the pH curve.

e Calculate the concentration of the cyclohexylamine solution using the formula: M1V1 =
M2Vz2, where M1 and V1 are the molarity and volume of the cyclohexylamine solution, and
Mz and V2 are the molarity and volume of the HCI solution.

Diagram 3: Experimental Workflow for Titration
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Caption: Step-by-step workflow for the titration of cyclohexylamine.

Conclusion

Cyclohexylamine is a foundational chemical with a well-defined set of physical and chemical
properties that make it indispensable in various industrial and research settings. A thorough
understanding of its reactivity, spectroscopic profile, and safety considerations is crucial for its
effective and safe utilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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